Cas no 2174599-75-6 (N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide)

• Product Name: N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide
• CAS No: 2174599-75-6
• MF: C₁₄H₁₃F₃N₂O₂
• MW: 298.260433912277
• CID: 5409243
• Update Time: 2025-08-05

N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide

• Inchi： 1S/C14H13F3N2O2/c1-2-12(20)18-11-7-8-19(13(11)21)10-5-3-9(4-6-10)14(15,16)17/h2-6,11H,1,7-8H2,(H,18,20)
• InChI Key： KQISZMMVBOKNTJ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=CC=C(C(F)(F)F)C=C2)C1=O)(=O)C=C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.8±50.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide

N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide: A Comprehensive Overview

N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide, also known by its CAS number 2174599-75-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide is characterized by a pyrrolidine ring fused with a ketone group and a trifluoromethyl-substituted phenyl moiety. The presence of the trifluoromethyl group introduces unique electronic and steric properties, which are often exploited in medicinal chemistry to enhance drug efficacy and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

One of the key areas of research on this compound involves its synthesis and optimization. Scientists have employed various methodologies to synthesize N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide, including multi-component reactions and catalytic processes. These methods not only improve yield but also pave the way for large-scale production, which is crucial for its potential therapeutic applications.

The biological activity of N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit key signaling pathways involved in tumor growth.

In addition to its pharmacological applications, researchers have also explored the environmental impact of N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide. Given its chemical stability, there is growing interest in understanding its biodegradation pathways and ecological effects. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical compounds.

The development of analogs based on the structure of N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide has opened new avenues for drug discovery. By modifying specific functional groups, researchers can tailor the compound's properties to target different biological systems or enhance its bioavailability. For example, recent advancements in fluorine chemistry have enabled the creation of more potent derivatives with improved pharmacokinetic profiles.

In conclusion, N-[2-Oxo-1-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-2-propenamide (CAS No: 2174599-75-6) stands out as a versatile molecule with immense potential in various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and biological studies, positions it as a valuable asset in modern drug development pipelines.